allyl N-(3-bromobenzoyl)glycinate

• IUPAC Name: prop-2-enyl 2-[(3-bromobenzoyl)amino]acetate
• InChI: InChI=1S/C12H12BrNO3/c1-2-6-17-11(15)8-14-12(16)9-4-3-5-10(13)7-9/h2-5,7H,1,6,8H2,(H,14,16)
• InChI Key: JJQSROBZPLCZNB-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)CNC(=O)C1=CC(=CC=C1)Br
• Molecular Formula: C12H12BrNO3
• Molecular Weight: 298.13 g/mol

Description

“Allyl N-(3-bromobenzoyl)glycinate” is a hypothetical organic compound that would contain an allyl group (a carbon-carbon double bond with a single bond to another carbon), a bromobenzoyl group (a benzene ring with a bromine atom and a carbonyl group), and a glycinate group (an amino acid derivative with a carboxylic acid group and an amino group). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, one could envision a possible synthesis route. The compound could potentially be synthesized through a reaction between an allyl bromide and a compound containing the N-(3-bromobenzoyl)glycinate moiety.

Molecular Structure Analysis

The molecular structure of “this compound” would be characterized by the presence of an allyl group, a bromobenzoyl group, and a glycinate group. The allyl group would likely contribute to the compound’s reactivity due to the presence of a carbon-carbon double bond.

Chemical Reactions Analysis

The allyl group in the compound could potentially undergo reactions typical of alkenes, such as addition reactions. The bromobenzoyl group could participate in reactions typical of aromatic halides, such as nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its functional groups. For example, the presence of the bromobenzoyl group could increase the compound’s density and boiling point compared to compounds with similar molecular weights.

Mechanism of Action

The mechanism of action would depend on the specific reaction conditions and the other reactants present. For example, in a reaction with a nucleophile, the bromine atom on the bromobenzoyl group could potentially be replaced by the nucleophile.

Safety and Hazards

While specific safety and hazard information for “allyl N-(3-bromobenzoyl)glycinate” is not available, compounds containing bromine atoms and benzoyl groups can be hazardous. They may cause skin and eye irritation, and they should be handled with care.

Future Directions

Future research could explore the synthesis, properties, and potential applications of “allyl N-(3-bromobenzoyl)glycinate”. This could include investigating more efficient synthesis methods, studying the compound’s reactivity and stability, and exploring its potential uses in various fields.